Cas no 1938129-38-4 (6-Bromo-7-fluoroisoquinolin-1-amine)

• Product Name: 6-Bromo-7-fluoroisoquinolin-1-amine
• CAS No: 1938129-38-4
• MF: C₉H₆BrFN₂
• MW: 241.059744358063
• CID: 5056835
• Update Time: 2023-08-25

6-Bromo-7-fluoroisoquinolin-1-amine Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-7-fluoroisoquinolin-1-amine
• BrC=1C=C2C=CN=C(C2=CC=1F)N

• Inchi： 1S/C9H6BrFN2/c10-7-3-5-1-2-13-9(12)6(5)4-8(7)11/h1-4H,(H2,12,13)
• InChI Key： FGBWGRLEQZQNAD-UHFFFAOYSA-N
• SMILES： BrC1C(=CC2C(N)=NC=CC=2C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 191
• XLogP3: 2.5
• Topological Polar Surface Area: 38.9